Cas no 62538-27-6 (1H-Pyrazole-4-carboxylic acid, 3-acetyl-5-methyl-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 3-acetyl-5-methyl-, ethyl ester
• CAS No: 62538-27-6
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 441208
• PubChem ID: 12333114
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxylic acid, 3-acetyl-5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3-acetyl-5-methyl-, ethyl ester
• ethyl 3-acetyl-5-methyl-1H-pyrazole-4-carboxylate
• 62538-27-6
• DTXSID80490869
• 3-acetyl-5-methyl-1h-pyrazole-4-carboxylic acid ethyl ester

• Inchi： 1S/C9H12N2O3/c1-4-14-9(13)7-5(2)10-11-8(7)6(3)12/h4H2,1-3H3,(H,10,11)
• InChI Key： WZRKQUMQKBURNN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C(C)=O)=NNC=1C)=O

Computed Properties

• Exact Mass: 196.08486
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72Ų

Experimental Properties

• PSA: 72.05